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Abstract

4-Aminobenzohydrazide, a bifunctional aromatic compound, has emerged as a pivotal
building block in the landscape of organic synthesis. Its unique structural architecture, featuring
both a nucleophilic amino group and a reactive hydrazide moiety, offers a versatile platform for
the construction of a diverse array of heterocyclic systems and complex molecular
architectures. This technical guide provides a comprehensive overview of the synthesis, key
reactions, and multifaceted applications of 4-aminobenzohydrazide, with a particular focus on
its utility in medicinal chemistry and materials science. Detailed experimental protocols for
seminal reactions, a compilation of quantitative data, and visual representations of synthetic
pathways are presented to serve as a practical resource for researchers in the field.

Introduction

4-Aminobenzohydrazide (4-ABH), with the chemical formula C7H9NsO, is a white to off-white
crystalline powder.[1] Its structure, a benzene ring substituted with both an amino group and a
hydrazide functional group, makes it a highly valuable intermediate in synthetic processes.[1]
The presence of these two reactive sites allows for a wide range of chemical transformations,
including condensation and cyclization reactions, making it a staple in the synthesis of various
therapeutic agents, particularly in anticancer and antibacterial research.[1] This guide will delve
into the synthetic utility of 4-aminobenzohydrazide, providing detailed methodologies and
guantitative data for its application as a precursor to a multitude of organic molecules.
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Physicochemical Properties and Synthesis

A thorough understanding of the physical and chemical properties of 4-aminobenzohydrazide
Is essential for its effective use in synthesis.

Table 1: Physicochemical Properties of 4-Aminobenzohydrazide

Property Value Reference(s)
Molecular Formula C7H9N3O [1][2]
Molecular Weight 151.17 g/mol [1112]
Appearance White to off-white crystalline o
powder

Melting Point 219-227 °C [11[3]

Boiling Point 403.00 °C [1]

Density 1.471 g/cm3 [1]

Limited in water; soluble in

Solubility DMSO, methanol, ethanol, and  [1][3][4]
dilute acids.
CAS Number 5351-17-7 [1][2]

Synthesis of 4-Aminobenzohydrazide

The most common and efficient synthesis of 4-aminobenzohydrazide involves the
hydrazinolysis of a 4-aminobenzoic acid ester.
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4-Aminobenzohydrazide
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Caption: Synthesis of 4-Aminobenzohydrazide.
Experimental Protocol: Synthesis of 4-Aminobenzohydrazide from 4-Aminobenzoic Acid[5]

e To a solution of 4-aminobenzoic acid (13.7 g, 0.1 mol) in ethanol (100 mL), add concentrated
sulfuric acid (10 mL).

o Reflux the mixture for 12 hours.
o Concentrate the resulting mixture under vacuum and pour it into 200 mL of water.
o Neutralize the solution to pH 8 with a potassium carbonate solution.

o Separate the resulting solid (ethyl 4-aminobenzoate), wash with water, and dry.
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e Melt the intermediate ester (5 mmol) with hydrazine hydrate (20 mmol) in a closed container
at 110 °C for 90 minutes.

o Recrystallize the resulting solid from ethanol to yield 4-aminobenzohydrazide.

e Yield: 85%.[5] m.p.: 225-228 °C.[5] IR (KBr) v (cm~1): 3400-3100 (NH, NH2), 1670 (C=0).[5]
LC-MS (ESI) m/z: 152 (M+H).[5]

Applications in Heterocyclic Synthesis

The dual functionality of 4-aminobenzohydrazide makes it an exemplary scaffold for the
synthesis of a wide range of heterocyclic compounds. The amino group can act as a
nucleophile or be diazotized, while the hydrazide moiety readily condenses with carbonyl
compounds and can be cyclized to form various five-membered heterocycles.

Synthesis of Hydrazones (Schiff Bases)

The condensation of the hydrazide group of 4-aminobenzohydrazide with aldehydes or
ketones is a facile and high-yielding reaction that produces hydrazones, which are important
intermediates and possess a wide range of biological activities.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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